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Compound of Interest

Compound Name: Thiorphan-d7

Cat. No.: B587901 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Thiorphan-d7, including detailed

operational and disposal plans.

Compound Information and Hazards
Thiorphan-d7 is the deuterated form of Thiorphan, a selective neprilysin (NEP) inhibitor. While

the Safety Data Sheet (SDS) for the non-deuterated form, DL-Thiorphan, indicates it is not

classified as hazardous under the 2012 OSHA Hazard Communication Standard, it is crucial to

handle all chemical compounds with appropriate caution. The primary risks associated with

powdered chemicals include inhalation and dermal contact.

Key Compound Data:
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Property Value Source

Chemical Name
(2-(mercaptomethyl)-3-(phenyl-

d5)propanoyl-3,3-d2)glycine
[1]

CAS Number 1276297-68-7 [1][2][3][4]

Molecular Formula C12H8D7NO3S [1][3]

Molecular Weight 260.4 [1]

Appearance White to Off-White Solid [3]

Storage Store in a freezer at -20°C [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure during the handling of

Thiorphan-d7. The following table outlines the recommended PPE for various tasks.

Recommended Personal Protective Equipment:

Task Required PPE

Receiving and Unpacking - Nitrile gloves (double-gloving recommended)

Weighing and Aliquoting

- Nitrile gloves (double-gloving) - Lab coat -

Safety glasses with side shields or chemical

splash goggles - Fume hood

Solution Preparation

- Nitrile gloves (double-gloving) - Lab coat -

Safety glasses with side shields or chemical

splash goggles - Fume hood

General Laboratory Use - Nitrile gloves - Lab coat - Safety glasses

Spill Cleanup

- Nitrile gloves (double-gloving) - Lab coat -

Chemical splash goggles - Respiratory

protection (N95 or higher, depending on spill

size)

Waste Disposal - Nitrile gloves - Lab coat - Safety glasses
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan ensures minimal risk of exposure and maintains the

integrity of the compound.

Experimental Workflow for Handling Thiorphan-d7:
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Preparation

Compound Handling

Post-Handling

Don Appropriate PPE

Prepare Fume Hood and Equipment

Retrieve Thiorphan-d7 from -20°C Storage

Proceed to Handling

Equilibrate to Room Temperature in Desiccator

Weigh Required Amount in Fume Hood

Prepare Stock Solution

Clean and Decontaminate Work Area

Complete Handling

Dispose of Waste

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Thiorphan-d7.
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Detailed Methodologies:

Preparation:

Don the appropriate PPE as specified in the table above.

Prepare the workspace by ensuring the fume hood is operational and the work surface is

clean.

Gather all necessary equipment, such as spatulas, weigh boats, vials, and solvents.

Compound Handling:

Retrieve the Thiorphan-d7 container from the -20°C freezer.

Allow the container to equilibrate to room temperature inside a desiccator to prevent

condensation.

Carefully weigh the desired amount of the solid compound inside the fume hood to

minimize inhalation of any dust particles.

Prepare the stock solution by dissolving the weighed compound in the appropriate solvent.

Post-Handling:

Thoroughly clean and decontaminate the work area and all equipment used.

Dispose of all waste materials according to the disposal plan outlined below.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.

Waste Disposal Procedures:
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Waste Type Disposal Method

Solid Thiorphan-d7

- Collect in a clearly labeled, sealed waste

container. - Dispose of as chemical waste

through your institution's hazardous waste

program.

Contaminated Labware (e.g., weigh boats,

pipette tips)

- Place in a designated, sealed waste bag or

container. - Dispose of as chemical waste.

Solutions of Thiorphan-d7

- Collect in a labeled, sealed waste container

appropriate for the solvent used. - Dispose of as

chemical waste. Do not pour down the drain.

Contaminated PPE (e.g., gloves, disposable lab

coats)

- Place in a designated, sealed waste bag. -

Dispose of as chemical waste.

Always consult your institution's specific guidelines for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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